2-(1,3-diphenyl-1H-pyrazol-4-yl)-3-phenyl-1,3-thiazolidin-4-one

• Molecular Formula: C24H19N3OS
• Molecular Weight: 397.5 g/mol
• IUPAC Name: 2-(1,3-diphenylpyrazol-4-yl)-3-phenyl-1,3-thiazolidin-4-one
• InChI: InChI=1S/C24H19N3OS/c28-22-17-29-24(27(22)20-14-8-3-9-15-20)21-16-26(19-12-6-2-7-13-19)25-23(21)18-10-4-1-5-11-18/h1-16,24H,17H2
• InChI Key: DYIWJKBCAJRPSB-UHFFFAOYSA-N
• SMILES: C1C(=O)N(C(S1)C2=CN(N=C2C3=CC=CC=C3)C4=CC=CC=C4)C5=CC=CC=C5

Description

2-(1,3-diphenyl-1H-pyrazol-4-yl)-3-phenyl-1,3-thiazolidin-4-one is a synthetic compound that has gained attention in recent years due to its potential applications in scientific research. This compound is a member of the pyrazole-thiazolidinone family and has been shown to possess a range of interesting biological properties.

Mechanism of Action

The mechanism of action of 2-(1,3-diphenyl-1H-pyrazol-4-yl)-3-phenyl-1,3-thiazolidin-4-one is not fully understood, but it is believed to involve the inhibition of certain enzymes that are necessary for the growth and survival of cancer cells. This compound has also been shown to induce oxidative stress in cancer cells, leading to their death.
Biochemical and Physiological Effects:
In addition to its potential anti-cancer properties, 2-(1,3-diphenyl-1H-pyrazol-4-yl)-3-phenyl-1,3-thiazolidin-4-one has been shown to possess a range of other interesting biochemical and physiological effects. For example, this compound has been shown to possess antioxidant properties, making it a potential candidate for the treatment of oxidative stress-related diseases such as Alzheimer's and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(1,3-diphenyl-1H-pyrazol-4-yl)-3-phenyl-1,3-thiazolidin-4-one in lab experiments is its relatively low cost and ease of synthesis. However, one of the main limitations is that this compound is relatively unstable and can degrade over time, making it difficult to work with in certain experiments.

Future Directions

There are several potential future directions for research involving 2-(1,3-diphenyl-1H-pyrazol-4-yl)-3-phenyl-1,3-thiazolidin-4-one. One area of research involves the development of new cancer therapies based on this compound. Another area of research involves the potential use of this compound in the treatment of other diseases such as Alzheimer's and Parkinson's disease. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in scientific research.

Synthesis Methods

The synthesis of 2-(1,3-diphenyl-1H-pyrazol-4-yl)-3-phenyl-1,3-thiazolidin-4-one involves the reaction of 1,3-diphenyl-1H-pyrazole-4-carbaldehyde and thiourea in the presence of a suitable catalyst. The reaction proceeds through a series of steps, resulting in the formation of the desired product.

Scientific Research Applications

2-(1,3-diphenyl-1H-pyrazol-4-yl)-3-phenyl-1,3-thiazolidin-4-one has been extensively studied for its potential applications in scientific research. One of the most promising areas of research involves the compound's ability to inhibit the growth of cancer cells. Several studies have shown that this compound can induce apoptosis (programmed cell death) in cancer cells, making it a potential candidate for the development of new cancer therapies.